Cas no 332376-20-2 (<br>N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide)

• Product Name: <br>N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide
• CAS No: 332376-20-2
• MF: C₂₃H₂₁N₅OS
• MW: 415.510742902756
• CID: 3064223
• PubChem ID: 1124605
• Update Time: 2025-06-03

<br>N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide
• CBKinase1_004051
• CBKinase1_016451
• CS-0367743
• BRD-K68212095-001-01-9
• N-(3,5-dimethylphenyl)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
• AKOS000410001
• N-(3,5-Dimethylphenyl)-2-((4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
• 332376-20-2
• STL379593
• N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide

• MDL： MFCD02048891
• Inchi： 1S/C23H21N5OS/c1-16-12-17(2)14-19(13-16)25-21(29)15-30-23-27-26-22(18-8-10-24-11-9-18)28(23)20-6-4-3-5-7-20/h3-14H,15H2,1-2H3,(H,25,29)
• InChI Key： GBMGCAYYUBMCBF-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=NN=C(C2C=CN=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 415.147
• Monoisotopic Mass: 415.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 98Ų

Additional information on <br>N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsu lfanyl)-acetamide

Introduction to N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide (CAS No. 332376-20-2)

N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 332376-20-2, represents a confluence of structural complexity and potential biological activity, making it a subject of intense research interest.

The molecular structure of this compound features a combination of aromatic rings and heterocyclic moieties, which are known to contribute to its pharmacological properties. Specifically, the presence of a pyridine ring and a [1,2,4]triazole scaffold suggests potential interactions with biological targets such as enzymes and receptors. These structural elements are often exploited in drug design to achieve specific pharmacological effects.

In recent years, there has been a surge in the development of molecules that incorporate triazole derivatives due to their versatility and efficacy in modulating biological pathways. The triazole ring in N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various drug candidates. This has led to its incorporation into several lead compounds that are currently undergoing preclinical and clinical evaluations.

The sulfanyl group attached to the triazole ring further enriches the structural diversity of this compound. Sulfanyl groups are known for their ability to participate in hydrogen bonding and hydrophobic interactions, which can be critical for optimizing drug-receptor interactions. This feature makes N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetamide a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in addressing complex diseases. Current research indicates that it may exhibit inhibitory activity against various enzymes and receptors involved in pathophysiological processes. For instance, studies have suggested that derivatives of this compound could interfere with key signaling pathways implicated in inflammation and cancer. These findings underscore the importance of continued investigation into its pharmacological profile.

The synthesis of N-(3,5-Dimethyl-phenyl)-2-(4-phenyl-5-pyridin-4-yll[1,2,4]triazolr3 - ylsulfanyl)-acetamide presents unique challenges due to its intricate molecular architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis and catalytic transformations have been instrumental in achieving these milestones.

In the context of drug discovery, the development of novel scaffolds like the one present in N-(3,5-Dimethyl-phcnlyl)-2-(45enryl-pyridin - 41 - yl - 41H-[1 , 24trizol - 31 - ylsulfany! acetamide) is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The integration of different pharmacophoric elements into a single molecule can lead to synergistic effects that enhance efficacy while minimizing side effects. This approach aligns with the broader goals of precision medicine and targeted therapy.

Evaluation of the pharmacokinetic properties of this compound is essential for determining its suitability for clinical applications. Factors such as solubility, stability, and metabolic clearance play a critical role in assessing its bioavailability and therapeutic window. Preliminary studies have indicated that N-(35Dimethyl - phenyl) - 22(40henryl-pyridin - 41 - yl - 41H-[1 , 24triazolr3 - ylsulfany! acetamide) exhibits promising characteristics in these regards, suggesting potential for further development.

The role of computational chemistry in analyzing the properties of complex molecules cannot be overstated. Molecular modeling techniques have been employed to predict the binding modes of N-(35Dimethyl-phcnlyl) - 22(40henryl-pyridin - 41 - yl - 41H-[1 , 24triazolr3 - ylsulfany! acetamide) to target proteins and assess its pharmacological activity. These simulations provide valuable insights into how structural modifications can influence biological function.

In conclusion,N-(